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Introduction
Kigelinone is a naturally occurring furanonaphthoquinone isolated primarily from the roots,

fruits, and stem bark of the African sausage tree, Kigelia africana (Lam.) Benth.

(Bignoniaceae).[1][2] This compound is a significant component of traditional African medicine,

where plant extracts are used to manage a variety of ailments, including skin disorders,

infections, and inflammation.[1][3] Modern scientific investigation has focused on Kigelinone's

potent pharmacological properties, including its cytotoxic, antimicrobial, and antioxidant

activities, making it a molecule of interest for drug discovery and development.[4][5]

It is important to note that a significant discrepancy exists in chemical databases regarding the

structure associated with CAS number 149471-08-9. While some commercial suppliers link this

number to a more complex C19H16O4 molecule,[6] the scientific literature consistently

describes the bioactive natural product "Kigelinone" from Kigelia africana as a

furanonaphthoquinone derivative. This guide will focus on the latter, which is the subject of the

pharmacological studies cited herein. Additionally, the term "kigelin" is used to describe a

different compound from the same plant, a dihydroisocoumarin, and should not be confused

with Kigelinone.[5]
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Kigelinone belongs to the naphthoquinone class of chemical compounds, characterized by a

naphthalene ring system with two ketone groups.[7] Specifically, it is a furanonaphthoquinone,

featuring a furan ring fused to the naphthoquinone core. The most commonly cited structure for

the natural product is 5-hydroxy-2-(1-hydroxyethyl)naphtho[2,3-b]furan-4,9-dione.[4][8]

 Figure 1: 2D Chemical Structure of 5-hydroxy-2-(1-
hydroxyethyl)naphtho[2,3-b]furan-4,9-dione, the natural product commonly identified as
Kigelinone.

Table 1: Chemical and Physical Properties of Kigelinone
Property Value Source(s)

IUPAC Name

5-hydroxy-2-(1-

hydroxyethyl)benzo[f]

[6]benzofuran-4,9-dione

[4]

Chemical Class Furanonaphthoquinone [5]

Molecular Formula C₁₄H₁₀O₅ [4][8]

Molecular Weight 258.23 g/mol [4][8]

CAS Number

123297-90-5 (for this

structure); 149471-08-9

(ambiguously assigned)

[4][6]

InChIKey
XJGFVZBTNKODFQ-

UHFFFAOYSA-N
[4]

Natural Sources

Kigelia africana (syn. K.

pinnata) (root, fruit, stem bark,

heartwood)

[2][9]
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Kigelinone, often as a key component of K. africana extracts, exhibits a range of biological

activities. Its mechanisms of action are a subject of ongoing research, with current evidence

pointing towards the modulation of key cellular pathways involved in cell survival, inflammation,

and microbial growth.

Cytotoxic and Anticancer Activity
Kigelinone is a potent cytotoxic agent against various cancer cell lines.[5] Extracts of K.

africana containing Kigelinone have been shown to inhibit the proliferation of human colon

cancer (HCT116) and neuroblastoma cells, primarily through the induction of apoptosis

(programmed cell death).

The proposed mechanism involves the intrinsic mitochondrial pathway of apoptosis. Studies on

HCT116 cells treated with K. africana fruit extract demonstrated a dose-dependent increase in

the expression of the pro-apoptotic protein Bax and a decrease in the anti-apoptotic protein

Bcl-2. This shift in the Bax/Bcl-2 ratio leads to mitochondrial membrane permeabilization,

release of cytochrome c, and subsequent activation of initiator caspase-9 and executioner

caspase-3, culminating in cell death. This process is also linked to the activation of the

Mitogen-Activated Protein Kinase (MAPK) signaling pathway.
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Kigelinone-Induced Intrinsic Apoptosis Pathway.

Antimicrobial and Antifungal Activity
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Bioassay-guided fractionation of K. africana extracts has identified Kigelinone as one of the

primary compounds responsible for the plant's broad-spectrum antibacterial and antifungal

properties.[4] It shows activity against both Gram-positive and Gram-negative bacteria as well

as fungi like Candida albicans.[1][4] While the precise mechanism is not fully elucidated, one

proposed action involves the disruption of the bacterial outer membrane, which is stabilized by

divalent cations binding to lipopolysaccharides.

Anti-inflammatory and Antioxidant Activity
Extracts from K. africana are traditionally used to treat inflammatory conditions.[3] This activity

is attributed, in part, to compounds like Kigelinone. The anti-inflammatory mechanism may

involve the inhibition of cyclooxygenase-2 (COX-2), an enzyme responsible for synthesizing

pro-inflammatory prostaglandins. Furthermore, some studies suggest that active compounds in

K. africana can inhibit the Nuclear Factor-kappa B (NF-κB) inflammatory pathway.[9] NF-κB is a

key transcription factor that, when activated by stimuli like infectious agents or free radicals,

promotes the synthesis of inflammatory cytokines.[9]

Kigelinone is also proposed to be a major contributor to the antioxidant power of K. africana

extracts. Its phenolic structure allows it to act as a free radical scavenger, donating hydrogen

atoms to neutralize reactive oxygen species (ROS) and thereby mitigating oxidative stress.
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Inhibition of the NF-κB Inflammatory Pathway.
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Table 2: Quantitative Biological Activity Data
Assay Type

Target/Cell
Line

Test
Substance

Result Source(s)

Cytotoxicity Human KB cells
Pure Compound

(unspecified)
ED₅₀: 148 μM

(from initial

search)

Cytotoxicity
Various cancer

cell lines

K. africana stem

bark extract
IC₅₀: 4–30 µg/mL [1]

Antioxidant

(ABTS)
Free radical

K. africana fruit

acetone extract

IC₅₀: 19.47

µg/mL

Antioxidant

(ABTS)
Free radical

K. africana fruit

aqueous extract

IC₅₀: 21.29

µg/mL

Antimicrobial

E. coli, P.

aeruginosa, S.

aureus, B.

subtilis, C.

albicans

K. africana

extracts

MIC: 2.25–7.5

mg/mL
[1]

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

biological activity of Kigelinone and similar natural products.

Bioassay-Guided Fractionation Workflow
The isolation of active compounds like Kigelinone from a crude plant extract is typically

achieved through bioassay-guided fractionation. This process involves separating the extract

into fractions and testing each for biological activity, progressively purifying the active

component.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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